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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzamideoxime

CAS No.: 886365-81-7

Cat. No.: B1613591 Get Quote

CAS Number: 886365-81-7 Formula: C

H

ClN

O

Synonyms: 2-chloro-N'-hydroxy-5-nitrobenzenecarboximidamide[1]

Executive Summary & Hazard Identification
Objective: To provide a scientifically rigorous, self-validating protocol for the safe containment,

transfer, and final disposal of 2-Chloro-5-nitrobenzamideoxime.

Core Directive: This compound contains both a nitro group (-NO

) and a chlorine substituent on an aromatic ring, alongside an amidoxime functionality.
Improper disposal poses risks of uncontrolled thermal decomposition (releasing NO

and HCl gases) and environmental toxicity. Incineration with acid gas scrubbing is the only
validated final disposal method; in-lab chemical deactivation is not recommended due to the
risk of generating unpredictable, shock-sensitive byproducts.

Hazard Profile (GHS Classification)
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[2][3]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[1][3]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[2][4][5]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[5]
H335

Critical Safety Note: While not typically classified as an explosive under transport regulations

(DOT/IATA), nitro-aromatic compounds can exhibit thermal instability. Avoid heating waste

containers or mixing with strong bases, which can induce instability in nitro compounds.

Pre-Disposal Assessment & Segregation
Before initiating disposal, you must characterize the waste stream to prevent dangerous

incompatibilities.

Chemical Compatibility Matrix
Do NOT mix 2-Chloro-5-nitrobenzamideoxime with:

Strong Bases (NaOH, KOH): Can induce hydrolysis or nucleophilic aromatic substitution,

potentially generating heat and unstable nitrophenolic byproducts.

Strong Oxidizers (Peroxides, Permanganates): Risk of rapid oxidation/ignition of the organic

framework.
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Reducing Agents: Can reduce the nitro group to an amine or hydroxylamine, altering toxicity

profiles and generating heat.

Waste Stream Classification
State Classification

EPA/RCRA Code
(Indicative)

Disposal Path

Pure Solid Toxic Organic Solid

Not Listed (P/U)*;

Treat as Characteristic

Toxic

High-Temp

Incineration

Solution (Organic)
Flammable/Halogenat

ed

D001 (Ignitable) / F-

List

Fuel

Blending/Incineration

Solution (Aqueous) Toxic Aqueous
Toxic / Corrosive (if

acidic)

Wastewater Treatment

(Off-site)

*Note: While not explicitly P or U listed, it must be managed as hazardous chemical waste

based on its toxicity and reactivity potential.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Applicability: Expired reagents, synthesis byproducts, or spill cleanup residues.

PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles, lab coat,

and N95 particulate respirator (if fume hood is unavailable).

Primary Containment:

Transfer the solid into a wide-mouth High-Density Polyethylene (HDPE) jar.

Reasoning: HDPE is chemically resistant to chlorinated aromatics and provides a rigid

barrier against physical impact.

Labeling:

Affix a hazardous waste label immediately.
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Mandatory Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Toxic,"

"Irritant."

Add Warning: "Contains Nitro Group - Do Not Compact."

Secondary Containment:

Place the HDPE jar inside a clear, sealable plastic bag (4 mil thickness).

Place this bag into the laboratory's solid waste accumulation bin.

Protocol B: Liquid Waste Disposal (Solutions)
Applicability: Reaction mixtures or mother liquors containing the compound.

Solvent Identification: Determine if the solvent is halogenated (e.g., DCM, Chloroform) or

non-halogenated (e.g., Methanol, Ethyl Acetate).

Segregation:

If Halogenated Solvent: Pour into the "Halogenated Organic Waste" carboy. The chlorine

atom on the benzamideoxime requires this stream to ensure proper scrubbing during

incineration.

If Non-Halogenated Solvent: Pour into "Non-Halogenated Organic Waste" only if the

concentration is <1%. If concentration is high (>5%), default to Halogenated stream to

ensure stricter downstream processing.

pH Check: Ensure the waste solution is neutral (pH 6-8). If acidic/basic, neutralize carefully

before adding to the main waste carboy to prevent exothermic reactions in the drum.

Operational Workflow (Visualized)
The following diagram outlines the decision logic for disposing of 2-Chloro-5-
nitrobenzamideoxime to ensure compliance and safety.
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Waste Generation:
2-Chloro-5-nitrobenzamideoxime
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(Powder/Crystals)
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Caption: Decision matrix for segregating 2-Chloro-5-nitrobenzamideoxime waste streams

based on physical state and solvent composition.

Emergency Procedures (Spill Response)
In the event of a spill during transfer or disposal:

Evacuate & Ventilate: Clear the immediate area. If the spill is powder, minimize air

movement to prevent dust inhalation.

PPE Upgrade: Wear a Tyvek suit and N95/P100 respirator if dust is visible.

Containment:

Solids: Cover with a wet paper towel (dampened with water or ethanol) to prevent dust

dispersion. Scoop up the damp material.[6]

Liquids: Absorb with vermiculite or a universal spill pad.

Decontamination: Wipe the surface with a mild soap solution followed by water.

Disposal of Cleanup Materials: All wipes, pads, and gloves used in cleanup must be

disposed of as hazardous solid waste (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1613591?utm_src=pdf-body
https://pdf.benchchem.com/1658/Proper_Disposal_of_2_Nitroanthraquinone_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/286562
https://www.benchchem.com/product/b1613591?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. tcichemicals.com [tcichemicals.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.com [fishersci.com]

5. 2-Chloro-5-nitrobenzamide | C7H5ClN2O3 | CID 286562 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Comprehensive Disposal Guide: 2-Chloro-5-
nitrobenzamideoxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613591#2-chloro-5-nitrobenzamideoxime-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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